Cas no 445302-55-6 ([1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol)

• Product Name: [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol
• CAS No: 445302-55-6
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 5224531
• Update Time: 2026-03-07

[1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol

• Inchi： 1S/C10H9BrN2O/c11-8-1-3-10(4-2-8)13-5-9(6-14)12-7-13/h1-5,7,14H,6H2
• InChI Key： XNLZDUGORXHGMK-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(Br)C=C2)C=C(CO)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol

Chemical Profile of [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol (CAS No. 445302-55-6)

[1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 445302-55-6, has garnered attention due to its potential applications in drug development and molecular biology studies. The presence of a bromo-substituted phenyl ring and an imidazole moiety makes it a versatile scaffold for further chemical modifications and biological investigations.

The structural composition of [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol includes a hydroxymethyl group attached to the imidazole ring, which is a critical feature for its reactivity and interaction with biological targets. The bromo substituent on the phenyl ring enhances its utility in cross-coupling reactions, a common method in organic synthesis for constructing complex molecules. This feature has made it a valuable intermediate in the synthesis of more intricate pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in the development of therapeutic agents. The imidazole ring is known for its ability to mimic natural nucleobases, making it a key component in nucleoside analogs used in antiviral and anticancer therapies. The specific modification of [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol with a hydroxymethyl group opens up possibilities for designing molecules that can interact with enzymes or receptors in a targeted manner.

In the context of drug discovery, the compound’s potential lies in its ability to serve as a precursor for more complex structures. Researchers have been exploring its utility in generating novel scaffolds that exhibit improved pharmacokinetic properties or enhanced binding affinity to disease-related targets. The bromo group on the phenyl ring is particularly useful for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many active pharmaceutical ingredients (APIs).

One of the most intriguing aspects of [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol is its role in developing small-molecule probes for biological assays. The compound’s ability to modulate biological pathways makes it an excellent candidate for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for various therapeutic applications. Its structural features allow it to interact with proteins and enzymes, providing insights into their mechanisms and potentially leading to the discovery of new drugs.

The synthesis of [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol involves multi-step organic transformations that highlight the compound’s synthetic versatility. The introduction of the hydroxymethyl group at the 4-position of the imidazole ring requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to optimize these processes, making the compound more accessible for large-scale applications.

From a biochemical perspective, the compound’s interactions with biological systems are of great interest. Studies have shown that derivatives of imidazole can exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both the bromo phenyl ring and the hydroxymethyl group provides multiple sites for functionalization, allowing researchers to fine-tune the properties of their derivatives to achieve desired biological outcomes.

The growing interest in [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol is also driven by its potential use in material science applications beyond pharmaceuticals. Its structural motifs are found in materials that exhibit unique electronic or optical properties, making it relevant for developing new types of sensors or functional materials. The compound’s ability to participate in coordination chemistry with metal ions also opens up possibilities for designing metal-based catalysts or luminescent materials.

In conclusion, [1-(4-Bromo-phenyl)-1H-imidazol-4-yl]-methanol (CAS No. 445302-55-6) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike, offering opportunities for innovation in drug discovery and material science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical research.